2-[[1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-[(5-bromothiophen-2-yl)methyl]piperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C15H18BrN3OS/c16-14-5-4-13(21-14)10-19-8-1-3-12(9-19)11-20-15-17-6-2-7-18-15/h2,4-7,12H,1,3,8-11H2
• InChI Key: GIOMGASNVMZLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(S2)Br)COC3=NC=CC=N3
• Molecular Formula: C15H18BrN3OS
• Molecular Weight: 368.3 g/mol
• CAS No.: 2380088-27-5

Description

The compound “2-[[1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl]methoxy]pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The molecule also has a piperidine ring, which is a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a mixture of 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole-2-thiol, 4-bromobenzyl bromide, and anhydrous potassium carbonate in N,N-dimethylformamide was stirred at room temperature for 12 hours. Water was then gradually added, and the mixture was stirred for further 10 minutes and allowed to stand for 1 hour. The precipitated crude product was filtered, washed with cold water, dried and crystallised from ethanol/chloroform (2:1, v/v) to yield the title compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures and functional groups. The presence of bromine atoms could potentially make the molecule quite dense and heavy. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse due to the presence of multiple reactive sites. The bromine atoms could potentially undergo substitution reactions, while the pyrimidine ring could participate in a variety of reactions typical for aromatic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of bromine atoms could potentially make the compound quite dense and heavy. The compound is likely to be soluble in organic solvents due to the presence of multiple aromatic rings.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological targets through a variety of mechanisms, depending on its exact structure and properties.

Future Directions

The future directions for research on this compound could potentially include further studies to determine its exact structure and properties, investigations of its reactivity and potential uses in chemical synthesis, and exploration of its potential biological activities.